Cas no 65530-53-2 (2-Furfurylthio-3-methylpyrazine)

• Product Name: 2-Furfurylthio-3-methylpyrazine
• CAS No: 65530-53-2
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• MDL: MFCD32664200
• CID: 58355
• Update Time: 2026-05-14

2-Furfurylthio-3-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-((Furan-2-ylmethyl)thio)-3-methylpyrazine
• 2-Furfurylthio-3（5or）6-methylpyrazine
• 2-FURFURYLTHIO-3(OR5OR6)METHYL PYRAZINE FEMA NO.3189
• 2-Furfurylthio-3-methylpyrazine
• 2-Methyl-2,5(6)-(furfurylthio)pyrazine, isomer mix
• 2-Methyl-3(5 or 6)-furfurylthiopyrazine
• 2-Methyl-2,5(6)-(furfurylthio)pyrazine, isomer mix1000µg
• FEMA 3189
• ((2-Furanylmethyl)thio)methylpyrazine
• Pyrazine, 2-[(2-furanylmethyl)thio]-3-methyl-
• (3,5 or 6)-Furfurylthio-2-methylpyrazine
• 2-Methyl-3-(furfurylthio)pyrazine
• 2-Methyl-3(or 5 or 6)-(furfurylthio)pyrazine
• HNN0V366HI
• 2-Furfuryl thio-3(5/6)methyl pyrazine
• Pyrazine, ((2-furanylmethyl)thio)methyl-
• Pyrazine, ((2-furanylmethyl)thio)methyl- (9CI)
• 2-methyl-3 or 5 or 6-(furfurylthio)

• MDL： MFCD32664200
• Inchi： 1S/C10H10N2OS/c1-8-10(12-5-4-11-8)14-7-9-3-2-6-13-9/h2-6H,7H2,1H3
• InChI Key： PFRSWMCUERVSAT-UHFFFAOYSA-N
• SMILES： S(C1C(C([H])([H])[H])=NC([H])=C([H])N=1)C([H])([H])C1=C([H])C([H])=C([H])O1

Computed Properties

• Exact Mass: 206.05100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Topological Polar Surface Area: 64.2

Experimental Properties

• Color/Form: Light yellow or orange yellow liquid. It has a strong aroma of roasted coffee and meat. The threshold is very small
• Density: 1.210 g/mL at 25 °C
• Flash Point: Fahrenheit: 132.8 ° f < br / > Celsius: 56 ° C < br / >
• Refractive Index: n20/D 1.600
• PSA: 64.22000
• LogP: 2.67030
• FEMA: 3189

2-Furfurylthio-3-methylpyrazine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H318
• Warning Statement： P280-P305 + P351 + P338
• Hazardous Material transportation number：UN 1993C 3 / PGIII
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： S26; S36/37/39
• RTECS：MW5340000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-Furfurylthio-3-methylpyrazine

Exploring the Unique Properties and Applications of 2-Furfurylthio-3-methylpyrazine (CAS No. 65530-53-2)

2-Furfurylthio-3-methylpyrazine (CAS No. 65530-53-2) is a fascinating organic compound that has garnered significant attention in the flavor and fragrance industry. This compound, known for its roasted, nutty, and meaty aroma, is widely used to enhance the sensory profile of various food products. With the increasing demand for natural flavors and clean-label ingredients, 2-Furfurylthio-3-methylpyrazine has become a key player in the development of innovative culinary experiences.

The chemical structure of 2-Furfurylthio-3-methylpyrazine combines a pyrazine ring with a furfurylthio group, which contributes to its unique sensory characteristics. Researchers have identified this compound as a critical component in the flavor profiles of roasted coffee, grilled meats, and even certain chocolate varieties. As consumers increasingly seek authentic and complex flavors, the role of 2-Furfurylthio-3-methylpyrazine in food science continues to expand.

One of the most intriguing aspects of 2-Furfurylthio-3-methylpyrazine is its versatility. Beyond its applications in food, this compound is also explored in the pharmaceutical and cosmetic industries. Its ability to interact with olfactory receptors makes it a valuable ingredient in perfumery and aromatherapy products. Additionally, recent studies have investigated its potential as a flavor enhancer in plant-based meat alternatives, aligning with the growing trend of sustainable and eco-friendly food options.

The synthesis of 2-Furfurylthio-3-methylpyrazine involves precise chemical reactions to ensure high purity and consistency. Manufacturers prioritize green chemistry principles to minimize environmental impact, which resonates with the global push toward sustainable production methods. Analytical techniques such as gas chromatography-mass spectrometry (GC-MS) are commonly employed to verify the compound's quality and authenticity, ensuring it meets industry standards.

In the context of food safety and regulatory compliance, 2-Furfurylthio-3-methylpyrazine is generally recognized as safe (GRAS) by regulatory bodies when used in appropriate concentrations. This status underscores its suitability for widespread use in processed foods, beverages, and other consumable products. However, ongoing research continues to evaluate its long-term effects and potential interactions with other ingredients.

The market for 2-Furfurylthio-3-methylpyrazine is poised for growth, driven by the rising demand for premium flavors and functional ingredients. Industry reports highlight its increasing adoption in gourmet foods, craft beverages, and even health supplements. As consumers become more discerning about taste and quality, the importance of compounds like 2-Furfurylthio-3-methylpyrazine cannot be overstated.

From a scientific perspective, 2-Furfurylthio-3-methylpyrazine offers a rich area for exploration. Its molecular interactions with other flavor compounds and its role in Maillard reactions are subjects of ongoing research. These studies not only deepen our understanding of flavor chemistry but also pave the way for innovative applications in food technology and beyond.

In conclusion, 2-Furfurylthio-3-methylpyrazine (CAS No. 65530-53-2) stands out as a remarkable compound with diverse applications and significant potential. Whether in the realm of culinary arts, fragrance development, or scientific research, its impact is undeniable. As industries continue to evolve, this compound will undoubtedly remain a cornerstone of innovation and creativity.